Cas no 70424-54-3 (Castelanone)

• Product Name: Castelanone
• CAS No: 70424-54-3
• MF: C₂₅H₃₄O₉
• MW: 478.532068729401
• CID: 975117
• Update Time: 2024-03-01

Castelanone Chemical and Physical Properties

Names and Identifiers

• castelanone
• Picras-3-ene-2,16-dione, 11,20-epoxy-1,11,12-trihydroxy-15-(3-methyl-1-oxobutoxy)-, (1beta,11beta,12alpha,15beta)-
• NSC312626
• C08755
• Q27106091
• Castelanone

• Inchi： 1S/C25H34O9/c1-10(2)6-16(27)34-18-17-12(4)19(28)25(31)22-23(5)13(11(3)7-14(26)20(23)29)8-15(33-21(18)30)24(17,22)9-32-25/h7,10,12-13,15,17-20,22,28-29,31H,6,8-9H2,1-5H3/t12-,13+,15-,17-,18-,19-,20-,22-,23-,24+,25+/m1/s1
• InChI Key： XYGCQTNZODZWCL-RWTXECNMSA-N
• SMILES： O1C[C@@]23[C@H]4C[C@H]5C(C)=CC([C@H]([C@]5(C)[C@H]2[C@@]1([C@@H]([C@H](C)[C@@H]3[C@H](C(=O)O4)OC(CC(C)C)=O)O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 973
• Topological Polar Surface Area: 140
• XLogP3: 1.532

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids